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Compound of Interest

Compound Name: Strombine

Cat. No.: B12723367 Get Quote

For researchers, scientists, and professionals in drug development, the synthesis of modified

amino acids is a critical component of designing novel therapeutics. N-(carboxymethyl)-L-

alanine, a derivative of the proteinogenic amino acid L-alanine, presents a unique building

block for peptide modification and drug design. This document provides a comprehensive

overview of its chemical synthesis, detailed experimental protocols, and potential applications

in the pharmaceutical landscape.

N-(carboxymethyl)-L-alanine, also known as strombine, is a naturally occurring imino acid

found in marine invertebrates.[1][2] Its structure, featuring a carboxymethyl group on the amino

nitrogen, imparts distinct physicochemical properties that are of interest in medicinal chemistry.

Chemical Synthesis Routes
The preparation of N-(carboxymethyl)-L-alanine can be approached through several synthetic

strategies. The most common methods involve the direct N-alkylation of L-alanine or a

reductive amination pathway.

1. Direct N-Alkylation: This approach involves the reaction of L-alanine with a

carboxymethylating agent, such as bromoacetic acid or glyoxylic acid. A key challenge in this

method is achieving selective mono-N-alkylation to avoid the formation of the di-substituted

product, N,N-bis(carboxymethyl)-alanine.[3] Careful control of reaction conditions, including

stoichiometry, pH, and temperature, is crucial for maximizing the yield of the desired

monosubstituted product.
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2. Reductive Amination: An alternative route involves the reductive amination of a carbonyl

compound with L-alanine. For the synthesis of N-(carboxymethyl)-L-alanine, this would typically

involve the reaction of L-alanine with glyoxylic acid in the presence of a reducing agent. This

method can offer good selectivity for the secondary amine product.

A notable method for the selective monocarboxymethylation of primary amines, which is

applicable to the synthesis of strombine, has been developed.[4]

Experimental Protocols
Below are detailed protocols for the chemical synthesis of N-(carboxymethyl)-L-alanine.

Protocol 1: Synthesis via Reductive Amination of
Glyoxylic Acid with L-Alanine
This protocol outlines a common method for the synthesis of N-(carboxymethyl)-L-alanine.

Materials:

L-Alanine

Glyoxylic acid monohydrate

Sodium cyanoborohydride (NaBH₃CN) or a similar reducing agent

Methanol

Deionized water

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Dowex 50W-X8 resin (or equivalent cation exchange resin)

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve L-alanine (1.0 equivalent) in deionized

water. Adjust the pH of the solution to approximately 8.5-9.0 with an aqueous solution of

sodium hydroxide.

Addition of Glyoxylic Acid: To the L-alanine solution, add glyoxylic acid monohydrate (1.1

equivalents) in portions while maintaining the pH of the mixture at 8.5-9.0 with the addition of

sodium hydroxide.

Reduction: Cool the reaction mixture in an ice bath. Add sodium cyanoborohydride (1.2

equivalents) portion-wise to the solution, ensuring the temperature remains below 10 °C.

Reaction Monitoring: Allow the reaction to stir at room temperature overnight. The progress

of the reaction can be monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Workup and Purification:

Acidify the reaction mixture to pH 2 with hydrochloric acid to quench any remaining

reducing agent.

Load the acidified solution onto a column packed with Dowex 50W-X8 resin (H⁺ form).

Wash the column with deionized water to remove unreacted glyoxylic acid and inorganic

salts.

Elute the product from the resin using an aqueous ammonia solution (e.g., 2 M).

Collect the fractions containing the product and concentrate them under reduced pressure.

Isolation and Characterization: The resulting solid can be further purified by recrystallization

from a suitable solvent system (e.g., water/ethanol). The final product should be

characterized by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

Quantitative Data
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Parameter Value

Typical Yield 60-75%

Purity (by HPLC) >95%

Molecular Formula C₅H₉NO₄

Molecular Weight 147.13 g/mol

Applications in Drug Development
N-(carboxymethyl)-L-alanine serves as a valuable building block in several areas of drug

development and biomedical research.

Peptide Nucleic Acids (PNAs)
One of the most significant applications of N-(carboxymethyl)-L-alanine is in the synthesis of

Peptide Nucleic Acids (PNAs).[5] PNAs are synthetic analogs of DNA and RNA where the

sugar-phosphate backbone is replaced by a pseudopeptide chain.[5] The repeating unit of the

PNA backbone is often derived from N-(2-aminoethyl)glycine, to which nucleobases are

attached via a carboxymethyl linker.[5] The structural modifications in PNAs, including the use

of N-(carboxymethyl)-L-alanine derivatives, can enhance their binding affinity and specificity to

target DNA or RNA sequences, making them promising candidates for antisense and antigene

therapies.[5]

Modified Peptides and Drug Delivery
The incorporation of N-(carboxymethyl)-L-alanine into peptide chains can alter their

conformational properties, stability, and pharmacokinetic profiles. The secondary amine in the

backbone can introduce kinks and turns, influencing the peptide's three-dimensional structure

and its interaction with biological targets. Furthermore, the additional carboxylic acid group can

be used for conjugation to drug molecules, imaging agents, or drug delivery systems,

facilitating targeted delivery and controlled release.
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Caption: General workflow for the synthesis of N-(carboxymethyl)-L-alanine.
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Caption: Role of N-(carboxymethyl)-L-alanine in PNA-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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